4-(3,4-dimethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H23N3O5/c1-12-4-6-15(27)14(10-12)19-18-20(24-23-19)22(28)25(8-9-26)21(18)13-5-7-16(29-2)17(11-13)30-3/h4-7,10-11,21,26-27H,8-9H2,1-3H3,(H,23,24)
• InChI Key: UJMHJWBPLUOZTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=C(C=C4)OC)OC

Description

The compound 4-(3,4-dimethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex heterocyclic molecule featuring a fused pyrrolo-pyrazolone core. This structure is distinguished by its multiple substituents: a 3,4-dimethoxyphenyl group, a 2-hydroxyethyl chain, and a 2-hydroxy-5-methylphenyl moiety. Such substituents likely enhance its polarity and solubility compared to simpler pyrazolone derivatives . While direct synthesis data for this compound are unavailable in the provided evidence, analogous compounds (e.g., pyrazol-4(5H)-ones and isoxazol-4(5H)-ones) are synthesized via condensation reactions involving β-keto esters, aryl aldehydes, and urea derivatives under acidic or catalytic conditions .

Biological Activity

The compound 4-(3,4-dimethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one represents a novel class of heterocyclic compounds with potential therapeutic applications. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The compound is characterized by a complex structure that includes multiple functional groups:

• Dimethoxyphenyl group
• Hydroxyethyl moiety
• Dihydropyrrolo and pyrazolone frameworks

Anti-inflammatory Properties

Recent studies have indicated that compounds similar to 4-(3,4-dimethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit significant anti-inflammatory effects. For instance, derivatives with similar structural motifs have shown inhibition of cyclooxygenase (COX) enzymes, particularly COX-II, which is implicated in inflammatory processes.

Table 1: Inhibitory Activity Against COX Enzymes

Compound	IC50 (μM)	Selectivity Index
PYZ16	0.52	10.73
Celecoxib	0.78	9.51

These findings suggest that the target compound could possess comparable anti-inflammatory efficacy.

Antioxidant Activity

In addition to anti-inflammatory properties, the compound has been investigated for its antioxidant potential. Antioxidants play a critical role in mitigating oxidative stress-related damage in cells. Preliminary data indicate that related compounds demonstrate significant radical scavenging activity.

The biological activity of the compound is hypothesized to be mediated through several mechanisms:

• Inhibition of Pro-inflammatory Cytokines : The compound may reduce the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.
• Scavenging Free Radicals : The presence of hydroxyl groups in the structure allows for effective scavenging of free radicals.
• Modulation of Enzymatic Activity : By inhibiting COX enzymes, the compound can alter the metabolic pathways involved in inflammation and pain.

Case Studies

A notable study conducted by Eren et al. evaluated a series of pyrazole derivatives for their anti-inflammatory properties. Among these, a derivative structurally similar to the target compound exhibited an IC50 value against COX-II comparable to established anti-inflammatory drugs like celecoxib.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with structurally related pyrazolone and isoxazolone derivatives from the literature, focusing on substituent effects, physical properties, and spectral characteristics:

Compound Name & Structure	Core Structure	Substituents	Melting Point (°C)	Yield (%)	Key IR Peaks (cm⁻¹)	Notable Features	Reference
3-Amino-5,5-di(4-methylphenyl)-1-phenyl-pyrazol-4(5H)-one (2e)	Pyrazol-4(5H)-one	4-methylphenyl, phenyl, NH₂	218–220	60	1720 (C=O)	High aromatic substitution; moderate yield
3-Amino-5,5-di(4-methylphenyl)isoxazol-4(5H)-one (3a)	Isoxazol-4(5H)-one	4-methylphenyl, NH₂	222–224	73	1706 (C=O)	Electron-donating methyl groups; higher yield
3-Amino-5,5-di(4-methoxyphenyl)isoxazol-4(5H)-one (3b)	Isoxazol-4(5H)-one	4-methoxyphenyl, NH₂	250–252	77	1724 (C=O)	Methoxy groups increase melting point
6-Amino-7-hydroxy-7,7a-di(4-methylphenyl)-7,7a-dihydro-1H-pyrrolo[2,3-e][1,2,4]-triazine-3(2H)-thione (4)	Pyrrolo-triazine-thione	4-methylphenyl, OH, SH, NH₂	192–194	70	1629 (C=N), 2860 (S–H)	Thione and hydroxyl groups enhance polarity
Target Compound	Dihydropyrrolo-pyrazolone	3,4-dimethoxyphenyl, 2-hydroxyethyl, 2-hydroxy-5-methylphenyl	Not reported	Not reported	Inferred: ~1700–1720 (C=O), ~3300–3500 (OH)	Fused core; multiple hydroxyl/methoxy groups likely improve solubility	—

Key Observations:

Substituent Effects :

• Electron-donating groups (e.g., methoxy in 3b) correlate with higher melting points, likely due to enhanced intermolecular interactions . The target compound’s 3,4-dimethoxyphenyl and hydroxyl groups may similarly increase its thermal stability.
• Hydroxyethyl and hydroxyphenyl substituents in the target compound could improve aqueous solubility compared to methyl/methoxy derivatives (e.g., 2e, 3a–c), which rely on aromatic substitution alone .

Fused systems often exhibit unique electronic profiles, influencing binding affinity in biological applications .

Synthetic Challenges :

• Compounds with fused cores (e.g., compound 4 in ) typically require multi-step syntheses, which may explain the lack of reported data for the target compound .

Research Findings and Trends

• Yield Optimization : Electron-rich substituents (e.g., methoxy in 3b) often improve reaction yields in heterocyclic condensations, as seen in 3b (77% yield) vs. 3c (68% yield with nitro groups) . The target compound’s synthesis may benefit from similar strategies.
• Spectral Signatures : The C=O stretch in pyrazolone derivatives consistently appears near 1700–1720 cm⁻¹ (IR), a trend expected for the target compound . Hydroxyl groups would contribute broad peaks near 3300–3500 cm⁻¹.
• Biological Implications : While biological data are absent in the evidence, compounds with hydroxyl/methoxy groups (e.g., 3b, 4) are often explored for antimicrobial or antioxidant activity due to their redox-active substituents .